1-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-4-ethylpiperazine

• IUPAC Name: 1-[1-(3,4-dimethoxyphenyl)propan-2-yl]-4-ethylpiperazine
• InChI: InChI=1S/C17H28N2O2/c1-5-18-8-10-19(11-9-18)14(2)12-15-6-7-16(20-3)17(13-15)21-4/h6-7,13-14H,5,8-12H2,1-4H3
• InChI Key: JBFJUOOURAGFLP-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(C)CC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C17H28N2O2
• Molecular Weight: 292.4 g/mol

Description

1-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-4-ethylpiperazine, also known as DMPEP, is a novel psychoactive substance that has gained attention in recent years due to its potential therapeutic applications. DMPEP belongs to the class of piperazine derivatives, which have been extensively studied for their pharmacological properties.

Mechanism of Action

1-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-4-ethylpiperazine acts as a selective serotonin reuptake inhibitor (SSRI) and also has affinity for dopamine and norepinephrine transporters. It increases the levels of serotonin, dopamine, and norepinephrine in the brain, which are known to regulate mood, emotions, and cognition.
Biochemical and Physiological Effects:
1-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-4-ethylpiperazine has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a key role in neuroplasticity and the growth and survival of neurons. It also increases the levels of cyclic adenosine monophosphate (cAMP), which is a secondary messenger that regulates various cellular processes.

Advantages and Limitations for Lab Experiments

1-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-4-ethylpiperazine has several advantages for lab experiments, such as its high potency and selectivity for serotonin transporters, which makes it a useful tool for studying the role of serotonin in the brain. However, its limited availability and potential for abuse are some of the limitations that need to be considered.

Future Directions

There are several future directions for 1-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-4-ethylpiperazine research, such as studying its potential as a therapeutic agent for various neurological disorders and exploring its mechanism of action at the molecular level. Additionally, the development of selective ligands for 1-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-4-ethylpiperazine receptors could lead to the discovery of new drugs with improved therapeutic potential.
Conclusion:
In conclusion, 1-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-4-ethylpiperazine is a novel psychoactive substance that has gained attention for its potential therapeutic applications. Its selective serotonin reuptake inhibition and affinity for dopamine and norepinephrine transporters make it a promising candidate for the treatment of various neurological disorders. However, further research is needed to fully understand its mechanism of action and potential limitations.

Synthesis Methods

1-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-4-ethylpiperazine can be synthesized using a simple one-pot reaction method, which involves the condensation of 3,4-dimethoxyphenylacetonitrile with 1-ethylpiperazine in the presence of a reducing agent such as lithium aluminum hydride. The resulting product can be purified using column chromatography to obtain pure 1-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-4-ethylpiperazine.

Scientific Research Applications

1-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-4-ethylpiperazine has been studied for its potential therapeutic applications in the treatment of various neurological disorders such as depression, anxiety, and schizophrenia. It has been shown to have anxiolytic and antidepressant-like effects in animal models, which suggest its potential as a novel therapeutic agent.